Cas no 71965-10-1 (((2,3,4-Trichlorophenyl)thio)acetic acid)

• Product Name: ((2,3,4-Trichlorophenyl)thio)acetic acid
• CAS No: 71965-10-1
• MF: C₈H₅Cl₃O₂S
• MW: 271.548098325729
• CID: 578162
• PubChem ID: 781524
• Update Time: 2025-04-19

((2,3,4-Trichlorophenyl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• ((2,3,4-Trichlorophenyl)thio)acetic acid
• [(2,3,4-trichlorophenyl)thio]acetic acid
• 2-(2,3,4-trichlorophenyl)sulfanylacetic acid
• (2,3,4-Trichlor-phenylmercapto)-essigsaeure
• [(2,3,4-trichlorophenyl)sulfanyl]acetic acid
• EINECS 276-230-2
• NS00064225
• AB00084033-01
• 2-((2,3,4-Trichlorophenyl)thio)acetic acid
• Z56784676
• NCGC00332727-01
• AB00084033-04
• Cambridge id 5401805
• CS-0268672
• MFCD00044040
• 71965-10-1
• DTXSID60992659
• AKOS001036108

• Inchi： 1S/C8H5Cl3O2S/c9-4-1-2-5(8(11)7(4)10)14-3-6(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： WYGFOYJKRHDDBG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1SCC(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 269.90800
• Monoisotopic Mass: 269.907584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 62.60000
• LogP: 3.82350